4-Mercapto-4-methylpentan-2-one 4-Mercapto-4-methylpentan-2-one elongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a blackcurrant, box tree, and cat-urine tasting compound that can be found in alcoholic beverages. This makes a potential biomarker for the consumption of this food product.
4-mercapto-4-methylpentan-2-one is an alkylthiol that is 4-methylpentan-2-one substituted at position 4 by a mercapto group. It has a role as a Saccharomyces cerevisiae metabolite and a plant metabolite. It is an alkanethiol and a methyl ketone.
Brand Name: Vulcanchem
CAS No.: 19872-52-7
VCID: VC0033688
InChI: InChI=1S/C6H12OS/c1-5(7)4-6(2,3)8/h8H,4H2,1-3H3
SMILES: CC(=O)CC(C)(C)S
Molecular Formula: C6H12OS
Molecular Weight: 132.23 g/mol

4-Mercapto-4-methylpentan-2-one

CAS No.: 19872-52-7

Main Products

VCID: VC0033688

Molecular Formula: C6H12OS

Molecular Weight: 132.23 g/mol

4-Mercapto-4-methylpentan-2-one - 19872-52-7

CAS No. 19872-52-7
Product Name 4-Mercapto-4-methylpentan-2-one
Molecular Formula C6H12OS
Molecular Weight 132.23 g/mol
IUPAC Name 4-methyl-4-sulfanylpentan-2-one
Standard InChI InChI=1S/C6H12OS/c1-5(7)4-6(2,3)8/h8H,4H2,1-3H3
Standard InChIKey QRNZMFDCKKEPSX-UHFFFAOYSA-N
SMILES CC(=O)CC(C)(C)S
Canonical SMILES CC(=O)CC(C)(C)S
Density 1.032-1.037
Physical Description colourless to pale yellow liquid; roasted meaty aroma
Description elongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a blackcurrant, box tree, and cat-urine tasting compound that can be found in alcoholic beverages. This makes a potential biomarker for the consumption of this food product.
4-mercapto-4-methylpentan-2-one is an alkylthiol that is 4-methylpentan-2-one substituted at position 4 by a mercapto group. It has a role as a Saccharomyces cerevisiae metabolite and a plant metabolite. It is an alkanethiol and a methyl ketone.
Solubility Soluble in water; Insoluble in fat
partially soluble (in ethanol)
PubChem Compound 88290
Last Modified Nov 11 2021
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